6-chloro-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline

• IUPAC Name: (6-chloro-2-phenylquinolin-4-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C26H21ClFN3O/c27-19-10-11-23-20(16-19)21(17-24(29-23)18-6-2-1-3-7-18)26(32)31-14-12-30(13-15-31)25-9-5-4-8-22(25)28/h1-11,16-17H,12-15H2
• InChI Key: SCCAVAKNZYAFGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC(=NC4=C3C=C(C=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C26H21ClFN3O
• Molecular Weight: 445.9 g/mol

Description

6-chloro-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, FC-1157a, and has been shown to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 6-chloro-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline is not fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. Specifically, it has been shown to have an effect on the activity of dopamine and serotonin, two important neurotransmitters that play a role in mood regulation and other physiological processes.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter activity, 6-chloro-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has also been shown to have a number of other biochemical and physiological effects. For example, it has been shown to have an effect on the activity of certain enzymes, and it has also been shown to have an effect on the expression of certain genes. These effects are thought to be related to the compound's ability to modulate neurotransmitter activity.

Advantages and Limitations for Lab Experiments

The use of 6-chloro-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline in lab experiments has a number of advantages and limitations. One advantage is that the compound is relatively easy to synthesize, which makes it a cost-effective tool for researchers. Additionally, the compound has been shown to have a high degree of specificity for certain targets, which makes it a valuable tool for studying the activity of specific enzymes or neurotransmitters. However, one limitation of the compound is that it can be difficult to work with due to its complex synthesis method and its potential toxicity.

Future Directions

There are a number of potential future directions for research involving 6-chloro-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline. One area of interest is in the development of new anti-tumor agents, as the compound has shown promise in this area. Additionally, there is potential for the compound to be used in the treatment of certain neurological disorders, such as depression or anxiety. Finally, there is interest in further exploring the compound's mechanism of action, which may provide valuable insights into the functioning of the central nervous system.

Synthesis Methods

The synthesis of 6-chloro-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline is a complex process that involves multiple steps. The first step involves the preparation of the starting materials, which are then combined in a series of reactions to produce the final product. The exact details of the synthesis method may vary depending on the specific application of the compound, but in general, it is a time-consuming and challenging process that requires a high degree of skill and expertise.

Scientific Research Applications

One of the primary applications of 6-chloro-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline is in scientific research. This compound has been shown to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields. For example, it has been used in studies of the central nervous system, where it has been shown to have an effect on the activity of certain neurotransmitters. It has also been used in studies of cancer, where it has been shown to have potential as an anti-tumor agent.